3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile
Overview
Description
3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile, also known as HC-030031, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to have an effect on pain perception and has been studied for its potential use in the treatment of various pain-related conditions.
Mechanism of Action
The exact mechanism of action of 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile is not fully understood. However, it is believed to work by blocking the activity of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel. TRPA1 is a protein that is involved in the detection of pain and other sensory stimuli. By blocking this ion channel, 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile is believed to reduce pain perception.
Biochemical and Physiological Effects:
3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile has been found to have several biochemical and physiological effects. It has been shown to reduce the sensitivity of TRPA1 ion channels to various stimuli such as cold, heat, and mechanical pressure. 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile has also been found to reduce the release of inflammatory mediators such as cytokines and chemokines.
Advantages and Limitations for Lab Experiments
3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile has several advantages for lab experiments. It is a highly specific TRPA1 antagonist, which means that it can be used to study the role of TRPA1 in pain perception and other physiological processes. However, 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile has some limitations as well. It has a relatively short half-life, which means that it needs to be administered frequently in lab experiments. Additionally, its effects on other ion channels and receptors are not fully understood.
Future Directions
There are several future directions for the study of 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile. One area of research is the potential use of 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile in the treatment of various pain-related conditions. Another area of research is the study of the role of TRPA1 in other physiological processes such as inflammation and oxidative stress. Additionally, the development of more potent and selective TRPA1 antagonists is an area of ongoing research.
Synthesis Methods
The synthesis of 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile involves several steps. The first step involves the reaction of 2-cyclohexen-1-one with sodium hydride to form 2-cyclohexen-1-ol. This is followed by the reaction of the resulting compound with thionyl chloride to form 2-chlorocyclohexanone. The next step involves the reaction of 2-chlorocyclohexanone with sodium sulfide to form 2-(cyclohexylthio) cyclohexanone. Finally, the reaction of 2-(cyclohexylthio) cyclohexanone with 4-chlorobenzonitrile results in the formation of 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile.
Scientific Research Applications
3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile has been extensively studied for its potential therapeutic applications. It has been found to have an effect on pain perception and has been studied for its potential use in the treatment of various pain-related conditions such as neuropathic pain, chronic pain, and inflammatory pain. 3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile has also been studied for its potential use in the treatment of bladder pain syndrome and irritable bowel syndrome.
properties
IUPAC Name |
3-(2-hydroxycyclohexyl)sulfanylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NOS/c14-9-10-4-3-5-11(8-10)16-13-7-2-1-6-12(13)15/h3-5,8,12-13,15H,1-2,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCSDBGTWRUKYCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)O)SC2=CC=CC(=C2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Hydroxycyclohexyl)sulfanylbenzonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3,4-dichlorophenyl)methyl]-N-(2-hydroxyethyl)-4-methylmorpholine-2-carboxamide](/img/structure/B6637427.png)
![1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol](/img/structure/B6637435.png)
![1-[[4-Chloro-3-(trifluoromethyl)phenyl]methyl]piperidin-4-ol](/img/structure/B6637436.png)
![2-[[4-(1-Hydroxyethyl)piperidin-1-yl]methyl]-6-methylpyridin-3-ol](/img/structure/B6637453.png)
![N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide](/img/structure/B6637465.png)
![3-[(3-Methyltriazol-4-yl)methyl-(1,2,3,4-tetrahydronaphthalen-1-yl)amino]propan-1-ol](/img/structure/B6637469.png)
![1,2-Dimethyl-3-[(2-methyl-1,3-dihydroinden-2-yl)methyl]guanidine;hydroiodide](/img/structure/B6637474.png)
![1-[4-(2-Bicyclo[2.2.1]hept-5-enylmethyl)piperazin-1-yl]-2-hydroxypropan-1-one](/img/structure/B6637478.png)
![3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol](/img/structure/B6637484.png)
![[1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol](/img/structure/B6637492.png)
![2-(4-Fluorophenyl)-1-[(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methylamino]propan-2-ol](/img/structure/B6637495.png)
![2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone](/img/structure/B6637506.png)